Cas no 2260931-05-1 ((1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine;hydrochloride)

• Product Name: (1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine;hydrochloride
• CAS No: 2260931-05-1
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• CID: 6221327
• PubChem ID: 137942438
• Update Time: 2025-10-17

(1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6731786
• (1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine;hydrochloride
• rac-(1R,2R)-2-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
• 2260931-05-1

• Inchi： 1S/C12H16FNO.ClH/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14;/h1,3,5,7,10,12H,2,4,6,8,14H2;1H/t10-,12-;/m1./s1
• InChI Key： BDUKXRXPOVMWAS-MHDYBILJSA-N
• SMILES： Cl.FC1C=CC=CC=1O[C@@H]1CCCC[C@H]1N

Computed Properties

• Exact Mass: 245.0982700g/mol
• Monoisotopic Mass: 245.0982700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine;hydrochloride

Research Brief on (1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine Hydrochloride (CAS: 2260931-05-1)

The compound (1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride (CAS: 2260931-05-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine derivative, characterized by its fluorophenoxy and cyclohexylamine moieties, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to explore its utility in treating neurological and psychiatric disorders.

A key area of investigation involves the compound's role as a selective ligand for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection, neuroplasticity, and neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its binding affinity and conformational dynamics. Preliminary in vitro and in vivo studies suggest that (1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride exhibits high selectivity and low toxicity, making it a viable candidate for further preclinical development.

Recent synthetic methodologies have also been refined to improve the enantiomeric purity and yield of this compound. For instance, asymmetric hydrogenation and chiral resolution techniques have been optimized to achieve >99% enantiomeric excess (ee), addressing previous challenges in large-scale production. These advancements are critical for ensuring the compound's consistency and reproducibility in pharmacological studies.

In addition to its CNS applications, emerging research highlights the compound's potential in oncology. Preliminary data indicate that it may act as an adjuvant in chemotherapy by modulating drug efflux pumps, thereby enhancing the efficacy of existing anticancer agents. However, further mechanistic studies are required to validate these findings and explore its broader therapeutic scope.

In conclusion, (1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride represents a multifaceted compound with significant promise in both neurological and oncological research. Continued efforts in structural optimization, target validation, and clinical translation will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing such innovative chemical entities from bench to bedside.